1-(6-Amino-2-azaspiro[3.3]heptan-2-yl)ethan-1-one hydrochloride

• IUPAC Name: 1-(6-amino-2-azaspiro[3.3]heptan-2-yl)ethanone;hydrochloride
• InChI: InChI=1S/C8H14N2O.ClH/c1-6(11)10-4-8(5-10)2-7(9)3-8;/h7H,2-5,9H2,1H3;1H
• InChI Key: UTSNKLGRCLQUBY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC2(C1)CC(C2)N.Cl
• Molecular Formula: C8H15ClN2O
• Molecular Weight: 190.67 g/mol

Description

1-(6-Amino-2-azaspiro[3.3]heptan-2-yl)ethan-1-one hydrochloride (AAH) is a novel synthetic small molecule that has been investigated for its potential applications in a variety of scientific fields. AAH is a cyclic compound composed of an azaspiro-ring system with an amino group attached to one of its carbon atoms. It has been studied for its potential to act as a ligand in the formation of coordination complexes and as a building block in the synthesis of more complex organic compounds. In addition, AAH has been studied for its potential therapeutic applications in the fields of cancer research and drug development.

Mechanism of Action

The mechanism of action of 1-(6-Amino-2-azaspiro[3.3]heptan-2-yl)ethan-1-one hydrochloride is not yet fully understood. However, it is thought to interact with a variety of proteins, including receptor proteins, and to modulate their activity. This is thought to be due to the presence of the amino group on the azaspiro-ring system, which can interact with the proteins and cause them to change their conformation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being investigated. However, it has been shown to have anti-proliferative effects on certain types of cancer cells, suggesting that it may have potential as an anti-cancer agent. In addition, this compound has been shown to interact with a variety of proteins, including receptor proteins, suggesting that it may have potential applications in drug development.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-(6-Amino-2-azaspiro[3.3]heptan-2-yl)ethan-1-one hydrochloride in laboratory experiments is its ease of synthesis. It can be synthesized in a relatively short amount of time using readily available materials and equipment. Additionally, it is relatively stable and can be stored for long periods of time without degrading. The main limitation of using this compound in laboratory experiments is its relatively low solubility in aqueous solutions. This can make it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for the research and development of 1-(6-Amino-2-azaspiro[3.3]heptan-2-yl)ethan-1-one hydrochloride. These include further investigation into its potential therapeutic applications in the fields of cancer research and drug development, as well as its potential applications in the synthesis of more complex organic compounds. Additionally, further research into the mechanism of action of this compound could lead to the development of more effective therapeutic agents. Finally, further investigation into the solubility of this compound could lead to the development of more effective methods for its use in laboratory experiments.

Synthesis Methods

1-(6-Amino-2-azaspiro[3.3]heptan-2-yl)ethan-1-one hydrochloride is synthesized through a process known as an azaspiro-ring formation. This involves the reaction of an α-amino acid with a cyclic anhydride in an aqueous medium. The reaction proceeds through a series of steps, including the formation of a cyclic intermediate that is then converted to the desired product. The reaction is catalyzed by a base, such as sodium hydroxide, and the product is isolated by filtration and then purified by recrystallization.

Scientific Research Applications

1-(6-Amino-2-azaspiro[3.3]heptan-2-yl)ethan-1-one hydrochloride has been studied for its potential applications in a variety of scientific fields. It has been used as a ligand in the formation of coordination complexes and as a building block in the synthesis of more complex organic compounds. In addition, this compound has been investigated for its potential therapeutic applications in the fields of cancer research and drug development.